Tetraethyl (5-benzoyl-2,4-dihydro-3H-pyrazol-3-ylidene)bisphosphonate

• CAS No.: 132508-02-2
• Molecular Formula: C18H28N2O7P2
• Molecular Weight: 446.4 g/mol
• IUPAC Name: [5,5-bis(diethoxyphosphoryl)-1,4-dihydropyrazol-3-yl]-phenylmethanone
• InChI: InChI=1S/C18H28N2O7P2/c1-5-24-28(22,25-6-2)18(29(23,26-7-3)27-8-4)14-16(19-20-18)17(21)15-12-10-9-11-13-15/h9-13,20H,5-8,14H2,1-4H3
• InChI Key: NPLHDPAQRZJWHX-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1(CC(=NN1)C(=O)C2=CC=CC=C2)P(=O)(OCC)OCC)OCC

Description

Tetraethyl (5-benzoyl-2,4-dihydro-3H-pyrazol-3-ylidene)bisphosphonate is a useful research compound. Its molecular formula is C18H28N2O7P2 and its molecular weight is 446.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Ethenylidene bisphosphonic acid tetraethyl ester (II, PREPARATION 1, 6.00 g) in ether (20 ml) is treated with solid 2-diazo-1-phenylethanone (2.92 g) and stirred at 22° for 20 hrs. The precipitate is collected and washed with ether to give the title compound. An analytical sample is obtained by recrystallization from methylene chloride/hexane, mp 133.5°-134°; MS (m/e) 446, 327, 309, 281, 271, 253, 243, 215, 175; IR (mineral oil mull) 3183, 1631, 1600, 1578, 1548, 1433, 1260, 1242, 1161, 1067, 1043, 1020, 1001, 995, 976 and 962 cm-1 ; NMR (CDCl3) 8.10, 7.50, 6.90, 4.27, 3.69 and 1.34 δ.